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molecular formula C14H20N2O2 B128812 Benzyl 4-(aminomethyl)piperidine-1-carboxylate CAS No. 157023-34-2

Benzyl 4-(aminomethyl)piperidine-1-carboxylate

Cat. No. B128812
CAS RN: 157023-34-2
M. Wt: 248.32 g/mol
InChI Key: ABJVEAFRFGTATH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06472526B1

Procedure details

22.2 g (0.2 mol) of 4-aminomethyl-piperidine was dissolved in 250 ml of toluene and then 21.2 g (0.2 mol) of benzaldehyde was added thereto. The mixture was refluxed for 3 hours with Dean-stack and cooled down to 0° C., and then 34.2 g (0.2 mol) of benzylchloroformate was added thereto while stirring. After the mixture was stirred for 3 hours, 1N aqueous potassium hydrosulfate solution (220 ml) was added thereto at room temperature. The mixture was extracted three times with 200 ml of diethylether, and then the aqueous layer was basified with sodium hydroxide. The aqueous solution was saturated with sodium chloride and extracted three times with 100 ml of dichloromethane. The organic solution was dried over magnesium sulfate and distilled under reduced pressure to obtain 38 g (Yield 91%, Molecular weight 248) of the title compound.
Name
4-aminomethyl-piperidine
Quantity
22.2 g
Type
reactant
Reaction Step One
Name
toluene
Quantity
250 mL
Type
solvent
Reaction Step One
Name
benzaldehyde
Quantity
21.2 g
Type
reactant
Reaction Step Two
Name
benzylchloroformate
Quantity
34.2 g
Type
reactant
Reaction Step Three
Name
potassium
Quantity
220 mL
Type
reactant
Reaction Step Four
Name
title compound
Yield
91%

Identifiers

REACTION_CXSMILES
[NH2:1][CH2:2][CH:3]1[CH2:8][CH2:7][NH:6][CH2:5][CH2:4]1.C(=O)C1C=CC=CC=1.[CH2:17]([O:24][C:25](Cl)=[O:26])[C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1.[K]>C1(C)C=CC=CC=1>[CH2:17]([O:24][C:25]([N:6]1[CH2:7][CH2:8][CH:3]([CH2:2][NH2:1])[CH2:4][CH2:5]1)=[O:26])[C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1 |^1:27|

Inputs

Step One
Name
4-aminomethyl-piperidine
Quantity
22.2 g
Type
reactant
Smiles
NCC1CCNCC1
Name
toluene
Quantity
250 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
benzaldehyde
Quantity
21.2 g
Type
reactant
Smiles
C(C1=CC=CC=C1)=O
Step Three
Name
benzylchloroformate
Quantity
34.2 g
Type
reactant
Smiles
C(C1=CC=CC=C1)OC(=O)Cl
Step Four
Name
potassium
Quantity
220 mL
Type
reactant
Smiles
[K]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
while stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was refluxed for 3 hours with Dean-stack
Duration
3 h
STIRRING
Type
STIRRING
Details
After the mixture was stirred for 3 hours
Duration
3 h
CUSTOM
Type
CUSTOM
Details
at room temperature
EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted three times with 200 ml of diethylether
EXTRACTION
Type
EXTRACTION
Details
extracted three times with 100 ml of dichloromethane
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic solution was dried over magnesium sulfate
DISTILLATION
Type
DISTILLATION
Details
distilled under reduced pressure

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C1=CC=CC=C1)OC(=O)N1CCC(CC1)CN
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 91%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.